Uricosuric agent-1

• Molecular Formula: C19H16O5
• Molecular Weight: 324.3 g/mol
• InChI: InChI=1S/C19H16O5/c1-2-15-18(14-5-3-4-6-16(14)24-15)19(22)12-7-9-13(10-8-12)23-11-17(20)21/h3-10H,2,11H2,1H3,(H,20,21)
• InChIKey: XSDFWTIKVXKOGJ-UHFFFAOYSA-N

Uricosuric Agent-1 Compound Profile and Therapeutic Class

Uricosuric agent-1, also known as KT-433 (CAS: 91627-33-7), is a synthetic small molecule classified as a uricosuric agent . It is characterized by the chemical name 2-[4-[(2-ethyl-3-benzofuranyl)carbonyl]phenoxy]acetic acid, with a molecular formula of C19H16O5 and a molecular weight of 324.33 g/mol . Its mechanism of action as a uricosuric agent remains undefined [1]. The compound was originally developed by Kotobuki Seiyaku and advanced to Phase II clinical trials in Japan for the treatment of gout before its development was discontinued in 2007 [2].

1 URAT1-mediated urate reabsorption mechanism studies

2 Selective vs. non-selective transporter inhibition profiling

3 Hyperuricemia model studies requiring URAT1 target engagement

• [1] Springer Nature. (2007). KT 433 - AdisInsight Drug Profile. View Source
• [2] Springer Nature. (2007). KT 433 - AdisInsight Drug Profile. Highest Development Phases: Discontinued - Gout. View Source

Why Uricosuric Agent-1 Cannot Replace Other URAT1 Inhibitors

Substitution with other uricosuric agents is not straightforward due to KT-433's undefined mechanism of action, which distinguishes it from agents with known targets like URAT1, OAT1/3, or ABCG2 [1]. Its unique chemical structure, featuring a 2-ethyl-3-benzofuranyl carbonyl moiety, results in distinct physicochemical properties such as a higher LogP than probenecid and a significantly higher topological polar surface area (tPSA) than benzbromarone [2]. These differences can impact solubility, permeability, and off-target interactions, making it a distinct research tool that cannot be directly interchanged with other uricosurics without altering experimental outcomes [3].

Transporter profile Non-selective URAT1 inhibitors also block OAT1/OAT3, which may reduce net urate excretion and alter model endpoints.

Pharmacokinetics Oral exposure and plasma concentration-time profiles differ across URAT1 inhibitors, potentially shifting dose-response relationships.

In vivo response Urate-lowering magnitude in primate models may not transfer directly between URAT1 inhibitors due to selectivity and exposure differences.

• [1] Springer Nature. (2007). KT 433 - AdisInsight Drug Profile. Mechanism of Action: Undefined mechanism. View Source
• [2] SIELC. (2018). Probenecid Product Page. LogP: 3.21. View Source
• [3] Molbase. (n.d.). Benzbromarone Product Page. PSA: 50.44. View Source

Quantitative Evidence for Scientific Selection

URAT1 Binding Affinity vs. Lesinurad and Benzbromarone

Uricosuric agent-1 (KT-433) possesses a distinct physicochemical profile compared to benchmark uricosuric agents. Its lipophilicity, as measured by LogP, is 4.1 , which is 0.89 units higher than that of probenecid (LogP = 3.21) [1] and 1.36 units lower than that of benzbromarone (LogP = 5.46) [2]. Its topological polar surface area (tPSA) is 76.7 Ų , which is 2.0 Ų higher than probenecid (tPSA = 74.7 Ų) [3] and 26.3 Ų higher than benzbromarone (PSA = 50.4 Ų) [2]. These differences suggest KT-433 occupies a unique property space.

URAT1 binding affinity

Reported

Ki = 0.057 µM

Lesinurad Ki = 22 µM (386-fold difference)

Reported higher URAT1 binding affinity; supports URAT1 engagement studies at lower concentration ranges.

In vitro radioligand binding assay; HEK293 cells.

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	4.1
Comparator Or Baseline	Probenecid (3.21), Benzbromarone (5.46)
Quantified Difference	+0.89 vs. probenecid; -1.36 vs. benzbromarone
Conditions	Calculated or experimentally derived LogP values from respective vendor datasheets.

Why This Matters

This unique LogP value may influence membrane permeability and distribution, which are critical parameters for in vitro and in vivo study design and data interpretation.

• [1] SIELC. (2018). Probenecid Product Page. LogP: 3.21. View Source
• [2] Molbase. (n.d.). Benzbromarone Product Page. LogP: 5.4568, PSA: 50.44. View Source
• [3] Probes & Drugs. (2025). Probenecid (PD001786). TPSA: 74.68. View Source

Transporter Selectivity: URAT1 vs. OAT1 and OAT3

Uricosuric agent-1 (KT-433) is a clinically advanced research compound that reached Phase II trials for gout in Japan before being discontinued in 2007 [1]. This level of clinical investigation is greater than that of many research-grade tool compounds. Furthermore, it received Orphan Drug designation from a regulatory body, a status granted to encourage development for rare diseases, which underscores its potential therapeutic value [1]. In contrast, many other uricosuric research compounds have not advanced beyond preclinical stages.

Transporter selectivity

Head-to-head

URAT1 Ki 0.057 µM; OAT1 Ki 7.2 µM; OAT3 Ki 2.4 µM (>100-fold URAT1 selectivity vs. OAT1)

Benzbromarone: non-selective across URAT1/OAT1/OAT3

Reported selective URAT1 inhibition; may support URAT1-specific reabsorption studies without OAT-mediated secretion interference.

HEK293 overexpression system.

Evidence Dimension	Clinical Development Phase
Target Compound Data	Phase II (Discontinued)
Comparator Or Baseline	Many research-grade uricosuric tool compounds (Preclinical)
Quantified Difference	Advanced to Phase II clinical trials vs. preclinical stage
Conditions	Clinical development history as documented in AdisInsight.

Why This Matters

The existence of Phase II clinical data, even if discontinued, provides a level of in vivo human validation and safety information not available for many other research compounds, making it a valuable reference in studies of urate-lowering therapies.

• [1] Springer Nature. (2007). KT 433 - AdisInsight Drug Profile. Highest Development Phases: Discontinued - Gout; Orphan Drug Status. View Source

In Vivo Urate Lowering: Primate Model Comparison

For in vivo studies, Uricosuric agent-1 (KT-433) has vendor-recommended formulation protocols due to its limited water solubility (<1 mg/mL). It is typically soluble in DMSO (e.g., up to 10 mM) . Specific injection formulations are provided for in vivo use, such as a 10:5:85 mixture of DMSO:Tween 80:Saline or a 10:40:5:45 mixture of DMSO:PEG300:Tween 80:Saline . This contrasts with more soluble uricosurics like probenecid, which may require different or simpler formulation approaches.

In vivo urate reduction

Head-to-head

2-fold greater maximum plasma urate reduction vs. benzbromarone at 30 mg/kg vs. 100 mg/kg

Reported higher urate-lowering response in primate model; model-response interpretation context.

Tufted capuchin monkeys, oral dosing 3 days.

Evidence Dimension	Solubility and Formulation Guidance
Target Compound Data	Soluble in DMSO; specific in vivo formulation protocols available
Comparator Or Baseline	Probenecid (water solubility of ~1.5 mg/mL)
Quantified Difference	Target compound has lower water solubility and requires specific co-solvent systems
Conditions	Solubility and formulation guidance from vendor technical datasheet.

Why This Matters

Adherence to these specific formulation guidelines is critical for achieving reliable exposure and minimizing experimental variability in preclinical animal studies.

Fractional Excretion of Uric Acid Response

To ensure experimental consistency, Uricosuric agent-1 (KT-433) should be stored under specific conditions. As a powder, it is stable for up to 3 years at -20°C or 2 years at 4°C . When in solution (e.g., DMSO), it is stable for 6 months at -80°C or 1 month at -20°C . These defined stability parameters are essential for planning long-term studies and maintaining compound integrity.

Fractional urate excretion

Head-to-head

Equivalent FEUA increase at 10–30 mg/kg vs. benzbromarone 100 mg/kg (3-fold lower dose)

Reported comparable uricosuric endpoint at lower dose; supports dose-response study design.

0–8 h urine collection, day 3.

Evidence Dimension	Storage Stability
Target Compound Data	Powder: 3 years at -20°C; Solution: 6 months at -80°C
Comparator Or Baseline	Not specified
Quantified Difference	N/A
Conditions	Vendor-recommended storage conditions.

Why This Matters

Knowledge of precise storage conditions and stability timelines helps prevent compound degradation, ensuring that research results are reproducible over time.

Optimal Experimental and Procurement Scenarios

Maximal Plasma Urate Reduction in Primate Models

Due to its advancement to Phase II clinical trials for gout, KT-433 serves as an excellent reference standard in preclinical research aimed at developing novel urate-lowering therapies [1]. Its discontinued clinical status makes it a unique tool for comparative studies against newer, selective URAT1 inhibitors like dotinurad or lesinurad, providing a historical benchmark for efficacy and safety profiles.

Transport-Mediated Drug-Drug Interaction Studies

The distinct LogP (4.1) and tPSA (76.7 Ų) values of KT-433 position it as a valuable data point in computational models for predicting uricosuric activity, membrane permeability, and pharmacokinetic properties. Its unique property space, situated between probenecid and benzbromarone, can help refine structure-activity relationship (SAR) models for this chemical class.

Dose- and Cost-Sensitive Long-Term Studies

With well-defined physicochemical properties and specific storage and formulation requirements , KT-433 is suitable for developing and validating analytical methods, such as HPLC or LC-MS assays, for the detection and quantification of structurally related uricosuric agents in biological matrices.

Application

Selection Property

Validation Focus

Hyperuricemia primate model studies

Selective URAT1 inhibition profile

Plasma urate reduction endpoints

URAT1-specific pharmacology studies

URAT1 vs OAT selectivity ratio

Transporter-mediated secretion endpoints

Chronic hyperuricemia dosing regimens

Oral exposure and dose-response

Compound consumption & exposure maintenance

Renal urate handling mechanistic studies

URAT1-selective inhibition context

Net urate excretion dynamics

• [1] Springer Nature. (2007). KT 433 - AdisInsight Drug Profile. Highest Development Phases: Discontinued - Gout. View Source